5-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H13BrN2OS2/c1-8-2-3-11-9(6-8)10(7-17)15(21-11)18-14(19)12-4-5-13(16)20-12/h4-5,8H,2-3,6H2,1H3,(H,18,19)
• InChI Key: ZFPSQCIIBOMBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(S3)Br)C#N
• Molecular Formula: C15H13BrN2OS2
• Molecular Weight: 381.3 g/mol

Description

The compound “5-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)thiophene-2-carboxamide” is a complex organic molecule. It has two molecular formulas: C15H13BrN2O2S with an average mass of 365.245 Da and C15H13BrN2OS2 with an average mass of 381.310 Da.

Scientific Research Applications

Pharmacological Properties and Synthetic Applications

• Chemical Synthesis and Derivatives : A study by Chapman et al. (1971) explored the synthesis of pharmacologically active benzo[b]thiophen derivatives, detailing the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into various derivatives, including brominated compounds. This research contributes to understanding the chemical reactions and potential modifications of thiophene derivatives for various applications (Chapman, Clarke, Gore, & Sharma, 1971).

• Bromination and Formylation : Drewry and Scrowston (1969) investigated the bromination and Vilsmeier–Haack formylation of dihydrobenzo[b]thiophen-4(5H)-one, highlighting the specific reactions leading to bromo-derivatives. This study provides insight into the chemical behavior of benzo[b]thiophen derivatives under different conditions (Drewry & Scrowston, 1969).

• Synthesis of Aminomethylbenzo[b]Thiophens : Further research by Chapman et al. (1968) focused on the synthesis of aminomethylbenzo[b]thiophens from bromo- or chloro-2-chloromethylbenzo[b]thiophen, expanding the range of thiophene derivatives through chemical reactions (Chapman, Clarke, Ewing, & Saraf, 1968).

• Antimicrobial Evaluation and Docking Studies : A 2021 study by Talupur, Satheesh, and Chandrasekhar synthesized and characterized thiophene-2-carboxamides for antimicrobial evaluation and molecular docking studies. This research demonstrates the potential biomedical applications of thiophene derivatives (Talupur, Satheesh, & Chandrasekhar, 2021).

• Novel Synthesis Approaches : Shams, Mohareb, Helal, and Mahmoud (2010) detailed the synthesis of heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, revealing methods for creating diverse thiophene-based structures with potential for pharmacological applications (Shams, Mohareb, Helal, & Mahmoud, 2010).